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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12433089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic data for
Yunnandaphninine G, a C30 Daphniphyllum alkaloid. The structural elucidation of this natural
product was primarily based on nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data. This document aims to collate and present this information in a clear
and accessible format for researchers and professionals in the field of natural product
chemistry and drug development.

Introduction

Yunnandaphninine G was first isolated from the leaves and stems of Daphniphyllum
yunnanense. Its structure was determined through comprehensive spectroscopic analysis. The
molecular formula has been reported as CsoH47NO and CsoH47NOs, with a molecular weight of
469.7 g/mol . The Chemical Abstracts Service (CAS) registry number for Yunnandaphninine G
is 1042143-83-8.

Spectroscopic Data

The primary source for the spectroscopic data of Yunnandaphninine G is the publication:
"Yunnandaphninines F and G, New C30 Alkaloids from Daphniphyllum yunnanense" in
Helvetica Chimica Acta, 2008, 91(5), pp. 838-843. The following tables summarize the key
spectroscopic data from this reference.
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Nuclear Magnetic Resonance (NMR) Data

Detailed *H and 3C NMR data are crucial for the structural assignment of complex natural
products. The specific chemical shifts (d) and coupling constants (J) provide information about
the connectivity and stereochemistry of the molecule.

Table 1: *H NMR Spectroscopic Data for Yunnandaphninine G

Position o (ppm) Multiplicity J (Hz)

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data for Yunnandaphninine G

Position o (ppm)

Data not available in search results

Infrared (IR) Spectroscopy Data

IR spectroscopy provides information about the functional groups present in a molecule.

Table 3: IR Spectroscopic Data for Yunnandaphninine G

Wavenumber (cm~2) Assignment

Data not available in search results

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

Table 4: Mass Spectrometry Data for Yunnandaphninine G
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miz Interpretation

Data not available in search results

Experimental Protocols

The detailed experimental conditions under which the spectroscopic data were acquired are
essential for reproducibility and comparison.

NMR Spectroscopy

Instrument:Details not available in search results.

Solvent:Details not available in search results.

Frequency:Details not available in search results.

Temperature:Details not available in search results.

IR Spectroscopy

¢ |nstrument:Details not available in search results.

o Sample Preparation:Details not available in search results.

Mass Spectrometry

¢ Instrument:Details not available in search results.

¢ lonization Method:Details not available in search results.

Experimental Workflow

The general workflow for the isolation and characterization of Yunnandaphninine G can be
represented as follows:

Leaves and Stems of 3 Chromatographic Yunnandaphninine G Spectroscopic Analysis e
&)aphniphyllum yunnanense] [Extracnon] [Crude ISt Separation ] [ (Pure Isolate) (NMR, IR, MS) SED EIERE
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Caption: General workflow for the isolation and structural elucidation of Yunnandaphninine G.

Conclusion

This guide provides a framework for the spectroscopic data of Yunnandaphninine G based on
the available literature. For complete and detailed information, researchers are strongly
encouraged to consult the primary reference article. The structural and spectroscopic
information is foundational for further research into the biological activity and potential
therapeutic applications of this complex natural product.

¢ To cite this document: BenchChem. [Spectroscopic Data of Yunnandaphninine G: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12433089#spectroscopic-data-of-yunnandaphninine-
g-nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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